molecular formula C17H18O3 B8640214 Methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate CAS No. 660841-98-5

Methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate

Cat. No.: B8640214
CAS No.: 660841-98-5
M. Wt: 270.32 g/mol
InChI Key: NRLHCNIDBARPJR-UHFFFAOYSA-N
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Description

Methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

660841-98-5

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate

InChI

InChI=1S/C17H18O3/c1-3-12-4-6-13(7-5-12)10-15-11-14(17(19)20-2)8-9-16(15)18/h4-9,11,18H,3,10H2,1-2H3

InChI Key

NRLHCNIDBARPJR-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC2=C(C=CC(=C2)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The thus obtained methyl 3-[(4-ethylphenyl)hydroxymethyl]benzoate (2.88 g, 10.0 mmol), 10% palladium carbon (200 mg), concentrated hydrochloric acid (0.5 mL) and methanol (15 mL) were mixed and stirred under a hydrogen atmosphere at room temperature for 14 hours. After filtration to remove the insoluble materials, the solvent was distilled off under reduced pressure and the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=80:20) to give methyl 3-(4-ethylbenzyl)-4-hydroxybenzoate (2.38 g, 88%) as a colorless powder.
Name
methyl 3-[(4-ethylphenyl)hydroxymethyl]benzoate
Quantity
2.88 g
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reactant
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Quantity
0.5 mL
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reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Name
palladium carbon
Quantity
200 mg
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catalyst
Reaction Step One

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